Cas no 1242858-09-8 (1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide)

• Product Name: 1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide
• CAS No: 1242858-09-8
• MF: C₂₇H₂₈N₄O₂S
• MW: 472.601824760437
• CID: 6567212
• Update Time: 2025-07-01

1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide
• 1-[7-(3-methylphenyl)-4-oxo-1H-thieno[3,2-d]pyrimidin-2-yl]-N-(1-phenylethyl)piperidine-4-carboxamide

• Inchi： 1S/C27H28N4O2S/c1-17-7-6-10-21(15-17)22-16-34-24-23(22)29-27(30-26(24)33)31-13-11-20(12-14-31)25(32)28-18(2)19-8-4-3-5-9-19/h3-10,15-16,18,20H,11-14H2,1-2H3,(H,28,32)(H,29,30,33)
• InChI Key： WJSBBDRCMMPKMF-UHFFFAOYSA-N
• SMILES： N1(C2=NC(=O)C3SC=C(C4=CC=CC(C)=C4)C=3N2)CCC(C(NC(C2=CC=CC=C2)C)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide

Chemical Profile of 1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide (CAS No. 1242858-09-8)

1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1242858-09-8, is a structurally complex organic compound belonging to the thienopyrimidine and piperidine classes. This molecule has garnered attention in the pharmaceutical and chemical research communities due to its unique scaffold and potential biological activities. The presence of multiple heterocyclic rings, including a thienopyrimidine core and a piperidine moiety, suggests a high degree of functional diversity that may translate into significant pharmacological properties.

The molecular structure of this compound features a thieno[3,2-d]pyrimidin ring system, which is a fused heterocycle consisting of a thiophene ring linked to a pyrimidine ring. This particular arrangement is known to be prevalent in biologically active molecules, often contributing to interactions with biological targets such as enzymes and receptors. The 4-oxo substituent on the thienopyrimidine ring introduces a carbonyl group, which can participate in hydrogen bonding and other non-covalent interactions, further influencing the compound's binding affinity and selectivity.

Additionally, the molecule incorporates a 3-methylphenyl group at the 7-position of the thienopyrimidine core. This aromatic substituent with a methyl group at the para position can enhance lipophilicity and may contribute to membrane permeability, which is often a critical factor in drug absorption and distribution. The N-(1-phenylethyl)piperidine moiety at the 2-position of the thienopyrimidine ring adds another layer of complexity. Piperidine derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate central nervous system (CNS) activity and other pharmacological pathways.

The piperidine ring itself is a common pharmacophore in drug discovery, known for its ability to improve oral bioavailability and metabolic stability. The presence of an N-(1-phenylethyl) substituent further modifies the electronic and steric properties of the piperidine core, potentially influencing how the molecule interacts with biological targets. This substitution pattern is reminiscent of many CNS-active compounds, suggesting that this molecule may exhibit properties relevant to neurological disorders or other therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such complex molecules with greater accuracy. The combination of the thienopyrimidine core with the piperidine moiety in this compound suggests potential applications in areas such as kinase inhibition, G-protein coupled receptor (GPCR) modulation, or antiviral therapies. The specific arrangement of functional groups may allow for selective binding to particular biological targets, minimizing off-target effects.

In vitro studies have begun to explore the biochemical profile of this compound. Initial assays have shown promise in certain enzyme inhibition assays, particularly those involving kinases and other enzymes implicated in cancer pathways. The 4-oxo group and the aromatic rings are likely key players in these interactions, providing multiple points of engagement with biological macromolecules. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and functional group transformations have been employed to construct the desired scaffold. The development of efficient synthetic methodologies is crucial for both academic research and industrial applications, as it allows for scalable production and further derivatization.

One particularly interesting aspect of this molecule is its potential for structural diversity through analog synthesis. By modifying substituents such as the 3-methylphenyl group or the N-(1-phenylethyl)piperidine moiety, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach is central to modern drug discovery efforts, where high-throughput screening combined with structure-based design accelerates the identification of lead compounds.

The role of heterocyclic compounds like thienopyrimidines in medicinal chemistry cannot be overstated. These scaffolds have been successfully incorporated into numerous approved drugs due to their ability to modulate biological pathways effectively. The unique electronic properties derived from the fusion of thiophene and pyrimidine rings provide an ideal platform for designing molecules with enhanced binding affinity and selectivity.

As computational tools continue to evolve, so does our ability to predict biological activity from chemical structure alone. Machine learning models trained on large datasets of biologically active compounds can now suggest potential targets for new molecules like this one with remarkable accuracy. This synergy between experimental chemistry and computational biology is driving innovation in drug discovery at an unprecedented pace.

The future prospects for this compound remain promising as ongoing research delves deeper into its pharmacological profile. Preclinical studies are expected to provide insights into its efficacy and safety profiles across various disease models. If successful in these early stages, it could progress into clinical trials where its therapeutic potential would be rigorously tested against human populations.

In conclusion,1-7-(3-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl-N-(1-phenylethyl)piperidine-4-carboxamide (CAS No. 1242858-09-8) represents an intriguing example of how structural complexity can yield biologically relevant molecules worthy of further investigation. Its unique combination of heterocyclic scaffolds, functional groups,and substitution patterns positions it as a valuable candidate for future pharmaceutical development efforts aimed at addressing unmet medical needs across multiple therapeutic areas.